![molecular formula C5H7N3O2 B1588338 (5-Methyl-2H-[1,2,4]triazol-3-YL)-acetic acid CAS No. 720706-28-5](/img/structure/B1588338.png)
(5-Methyl-2H-[1,2,4]triazol-3-YL)-acetic acid
Overview
Description
“(5-Methyl-2H-[1,2,4]triazol-3-YL)-acetic acid” is a biochemical used for proteomics research . It has a molecular formula of C5H7N3O2 and a molecular weight of 141.13 .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “this compound”, has been reported in the literature . The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
Triazole compounds, including “this compound”, are heterocyclic compounds containing two carbon and three nitrogen atoms in a five-membered aromatic azole chain . They are readily capable of binding in the biological system with a variety of enzymes and receptors, showing versatile biological activities .Chemical Reactions Analysis
Triazole compounds, such as “this compound”, are known to show versatile biological activities, which can be attributed to their ability to form hydrogen bonds with different targets . This leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .Physical And Chemical Properties Analysis
“this compound” is a white crystalline solid with a high solubility in water . It has a molecular formula of C5H7N3O2 and a molecular weight of 141.13 .Scientific Research Applications
Triazole Derivatives in Drug Development
Triazole derivatives, such as 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4-, and 4H-1,2,4-triazoles, are pivotal in the synthesis of new drugs due to their broad spectrum of biological activities. These compounds have been studied for their anti-inflammatory, antimicrobial, antimycobacterial, antitumoral, and antiviral properties, among others. The development of novel triazoles focuses on efficient synthesis methods that consider green chemistry principles and address emerging diseases and resistant microbial strains. The exploration of 1,2,4-triazole chemistry reveals its significance in generating biologically active substances, showcasing a wide range of antimicrobial and antifungal activities (Ferreira et al., 2013).
Environmental and Industrial Applications
Triazole compounds are also significant in environmental and industrial applications. For instance, organic corrosion inhibitors, including triazole derivatives, are crucial in protecting metals in acidic solutions commonly used in industrial cleaning processes. These inhibitors contain heteroatoms (O, S, N, P) and π-electrons, which facilitate their role as effective corrosion inhibitors in aggressive acidic environments (Goyal et al., 2018).
Advances in Synthesis Techniques
Recent advances in the eco-friendly synthesis of 1,2,3-triazoles highlight the importance of developing sustainable methods for producing these compounds. Techniques such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) have been refined to enhance efficiency, reduce reaction times, and increase yields, contributing to the green chemistry approach in the synthesis of triazoles. Such advancements not only facilitate the production of triazoles for various applications but also underscore the shift towards more environmentally sustainable chemical processes (de Souza et al., 2019).
Mechanism of Action
Target of action
Compounds in the 1,2,4-triazole class have been found to interact with a variety of biological targets. For instance, some derivatives have been found to inhibit certain enzymes, such as cytochrome P450-dependent 14α-demethylation of lanosterol .
Mode of action
The mode of action of 1,2,4-triazole derivatives can vary widely depending on the specific compound and its targets. For example, some compounds may inhibit enzyme activity, while others may interact with receptor proteins .
Biochemical pathways
Again, the specific pathways affected can vary widely. In the case of compounds that inhibit enzyme activity, the affected pathways would be those in which the enzyme plays a role .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1,2,4-triazole derivatives can vary depending on the specific compound. Some may be readily absorbed and distributed throughout the body, while others may be metabolized quickly or excreted unchanged .
Result of action
The molecular and cellular effects of 1,2,4-triazole derivatives can include changes in enzyme activity, alterations in signal transduction pathways, and effects on cell growth and proliferation .
Action environment
Environmental factors such as pH, temperature, and the presence of other compounds can influence the action, efficacy, and stability of 1,2,4-triazole derivatives .
Safety and Hazards
properties
IUPAC Name |
2-(5-methyl-1H-1,2,4-triazol-3-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2/c1-3-6-4(8-7-3)2-5(9)10/h2H2,1H3,(H,9,10)(H,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIRHAWIZPRZONH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90427126 | |
Record name | (5-Methyl-1H-1,2,4-triazol-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90427126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
720706-28-5 | |
Record name | (5-Methyl-1H-1,2,4-triazol-3-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90427126 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3-methyl-1H-1,2,4-triazol-5-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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